Cas no 86383-32-6 (5-Hydroxy Propafenone Hydrochloride)

• Product Name: 5-Hydroxy Propafenone Hydrochloride
• CAS No: 86383-32-6
• MF: C₂₁H₂₈ClNO₄
• MW: 393.904325485229
• CID: 730739
• PubChem ID: 13504901
• Update Time: 2025-05-23

5-Hydroxy Propafenone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[5-hydroxy-2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-,hydrochloride (9CI)
• 5-Hydroxy Propafenone Hydrochloride
• 5-Hydroxypropafenone Hydrochloride
• 1-[5-hydroxy-2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one;hydrochloride
• 1-[5-Hydroxy-2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-1-propanone hydrochloride (1:1) (ACI)
• 1-Propanone, 1-[5-hydroxy-2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-, hydrochloride (9CI)
• Lu 40-545
• AKOS030255336
• 1-Propanone,1-[5-hydroxy-2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-,hydrochloride
• 86383-32-6
• GPV 129
• 1-[5-Hydroxy-2-[2-hydroxy-3-(propylamino)propoxy]phenl]-3-phenyl-1-propanone Hydrochloride

• Inchi： 1S/C21H27NO4.ClH/c1-2-12-22-14-18(24)15-26-21-11-9-17(23)13-19(21)20(25)10-8-16-6-4-3-5-7-16;/h3-7,9,11,13,18,22-24H,2,8,10,12,14-15H2,1H3;1H
• InChI Key： FAYLNKVZLXBDBE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1C(CCC1C=CC=CC=1)=O)O)CC(CNCCC)O

Computed Properties

• Exact Mass: 393.1706861g/mol
• Monoisotopic Mass: 393.1706861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Additional information on 5-Hydroxy Propafenone Hydrochloride

Recent Advances in the Study of 5-Hydroxy Propafenone Hydrochloride (CAS: 86383-32-6): A Comprehensive Research Brief

The chemical compound 5-Hydroxy Propafenone Hydrochloride (CAS: 86383-32-6) has garnered significant attention in recent years due to its pharmacological properties and potential therapeutic applications. As a metabolite of propafenone, a well-known antiarrhythmic agent, 5-Hydroxy Propafenone Hydrochloride plays a crucial role in the metabolism and efficacy of the parent drug. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, pharmacokinetics, pharmacodynamics, and clinical implications.

Recent studies have highlighted the importance of 5-Hydroxy Propafenone Hydrochloride in the context of personalized medicine. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise quantification of this metabolite in biological samples. These methodologies have shed light on the interindividual variability in propafenone metabolism, which is largely influenced by genetic polymorphisms in the CYP2D6 enzyme. Understanding these variations is critical for optimizing dosing regimens and minimizing adverse effects in patients receiving propafenone therapy.

In addition to its role as a metabolite, 5-Hydroxy Propafenone Hydrochloride has been investigated for its own pharmacological activity. Preliminary in vitro and in vivo studies suggest that this compound retains some antiarrhythmic properties, albeit with a different potency and selectivity profile compared to propafenone. Researchers are exploring whether 5-Hydroxy Propafenone Hydrochloride could be developed as a standalone therapeutic agent, particularly for patients who are poor metabolizers of propafenone or who experience significant side effects from the parent drug.

Another area of active research involves the synthesis and formulation of 5-Hydroxy Propafenone Hydrochloride. Recent patents and publications describe novel synthetic routes that improve yield and purity, as well as innovative drug delivery systems designed to enhance the bioavailability of this compound. These advancements could pave the way for the development of new pharmaceutical products containing 5-Hydroxy Propafenone Hydrochloride as an active ingredient.

From a clinical perspective, the monitoring of 5-Hydroxy Propafenone Hydrochloride levels is becoming increasingly important in therapeutic drug monitoring programs. Several studies have demonstrated a correlation between the concentration of this metabolite and both the efficacy and toxicity of propafenone therapy. As such, there is growing interest in developing rapid, cost-effective assays for 5-Hydroxy Propafenone Hydrochloride that could be implemented in routine clinical practice.

Looking ahead, future research directions may include more extensive clinical trials to evaluate the safety and efficacy of 5-Hydroxy Propafenone Hydrochloride as a potential therapeutic agent, as well as further investigations into its mechanism of action at the molecular level. Additionally, the integration of pharmacogenomic data into clinical decision-making could help personalize treatment strategies involving propafenone and its metabolites, including 5-Hydroxy Propafenone Hydrochloride.

In conclusion, 5-Hydroxy Propafenone Hydrochloride (CAS: 86383-32-6) represents a fascinating compound with significant clinical and pharmacological relevance. The latest research underscores its importance in understanding propafenone metabolism and response variability, while also opening new avenues for drug development and personalized medicine approaches in cardiology.